Cas no 1170627-17-4 (1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1170627-17-4
• MF: C₁₈H₁₉FN₄O₄S
• MW: 406.431266069412
• CID: 5981148
• PubChem ID: 44062267
• Update Time: 2025-05-19

1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024514981
• VU0648407-1
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-(1-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole
• 1170627-17-4
• F5597-0068
• 2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-5-(4-fluorophenyl)-1,3,4-oxadiazole

• Inchi： 1S/C18H19FN4O4S/c1-11-16(12(2)27-22-11)28(24,25)23-9-7-14(8-10-23)18-21-20-17(26-18)13-3-5-15(19)6-4-13/h3-6,14H,7-10H2,1-2H3
• InChI Key： OSGDKKYNIDEWOX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(C2=NN=C(C3C=CC(=CC=3)F)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 406.11110444g/mol
• Monoisotopic Mass: 406.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1170627-17-4)

1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic derivatives that are increasingly being explored for their therapeutic applications. The molecular structure incorporates multiple functional groups, including a piperidine ring, an oxadiazole moiety, and a sulfonyl group, which contribute to its complex reactivity and interaction with biological targets.

The CAS No. 1170627-17-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature and databases. The presence of 3,5-dimethyl-1,2-oxazol-4-yl and 4-fluorophenyl substituents in the molecule suggests that it may exhibit properties such as enhanced solubility or altered metabolic stability compared to related compounds without these groups. These features make the compound a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways involved in diseases such as cancer and neurological disorders. The piperidine ring is a common pharmacophore in many approved drugs due to its ability to enhance binding affinity and oral bioavailability. The incorporation of an oxadiazole ring further expands the potential for biological activity by introducing additional sites for interaction with biological targets. The sulfonyl group is known to increase metabolic stability and binding affinity, making it a valuable component in drug design.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The presence of a 4-fluorophenyl group can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This substitution pattern has been shown to enhance binding interactions with enzymes and receptors, making it an attractive feature for drug development.

The combination of these structural elements in 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidine suggests that it may exhibit multiple modes of action. For instance, the oxadiazole moiety could interact with DNA or RNA binding proteins, while the piperidine ring could modulate neurotransmitter receptors. Additionally, the sulfonyl group might influence enzyme activity or protein-protein interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The structural complexity of 1-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylypiperidine allows for further chemical modification to optimize its pharmacological properties. This flexibility is crucial in drug discovery pipelines where lead optimization is often required to achieve desired efficacy and safety profiles.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can address unmet medical needs. Compounds like 1-(3,5-dimethyl-oxtamethylsulfonyl)-tetrahydro-pyrazolo[pyridin]-pyrimidinone derivatives have shown promise in preclinical studies, demonstrating potential therapeutic benefits in various disease models. The structural motifs present in this compound align well with these trends, making it a valuable asset in ongoing drug discovery efforts.

The synthesis of 1-(3S-methylbutanoylamino)-N-[6-methoxy-tetrahydro-pyrimidin]-pyrimidinone derivatives, while more complex than our target compound, exemplifies how intricate molecular structures can be designed and synthesized for pharmacological exploration. These advancements underscore the importance of developing robust synthetic methodologies for complex heterocyclic compounds like our target molecule.

In conclusion,1-(3S-methylbutanoylamino)-N-[6-methoxy-tetrahydro-pyrimidin]-pyrimidinone derivatives represent an exciting area of research with significant potential for developing novel therapeutics. As our understanding of biological pathways continues to grow, compounds like our target molecule will play an increasingly important role in addressing complex diseases.